Cas no 16503-22-3 (N-a-Methylhistamine Dihydrochloride)

• Product Name: N-a-Methylhistamine Dihydrochloride
• CAS No: 16503-22-3
• MF: C₆H₁₃Cl₂N₃
• MW: 198.093518972397
• MDL: MFCD00134838
• CID: 121703
• PubChem ID: 16078977
• Update Time: 2025-07-20

N-a-Methylhistamine Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,N-methyl-, hydrochloride (1:2)
• NALPHA-METHYLHISTAMINE DIHYDROCHLORIDE
• Nα-Methylhistamine dihydrochloride
• [2-(1(3)H-Imidazol-4-yl)-aethyl]-methyl-amin, Dihydrochlorid
• [2-(1(3)H-imidazol-4-yl)-ethyl]-methyl-amine, dihydrochloride
• AGN-PC-00SM9X
• NAMH dihydrochloride
• N-Methyl-1H-imidazole-4-ethanamine dihydrochloride
• N-Methylhistamine dihydrochloride
• SureCN1696889
• SureCN614543
• UNII-S6S98U0517
• [2-(1H-imidazol-4-yl)ethyl](methyl)amine dihydrochloride
• 16503-22-3
• N-Methylhistamine (dihydrochloride)
• Q27288739
• Imidazole, 4-(2-(methylamino)ethyl)-, dihydrochloride
• N?-Methylhistamine dihydrochloride
• S6S98U0517
• Na-Methylhistamine dihydrochloride
• AKOS016367631
• J-010177
• Nalpha-Methylhistamine dihydrochloride, solid
• MFCD00134838
• AKOS016367630
• N.ALPHA.-METHYLHISTAMINE DIHYDROCHLORIDE
• 2-(1H-Imidazol-4-yl)-N-methylethan-1-amine dihydrochloride
• N-a-Methylhistamine Dihydrochloride
• [2-(1H-imidazol-5-yl)ethyl](methyl)amine dihydrochloride
• NS-01991
• D86292
• N(alpha)-methylhistamine HCl
• Imidazole, 4(or 5)-(2-methylaminoethyl)-, dihydrochloride
• 2-(1H-imidazol-5-yl)-N-methylethanamine;dihydrochloride
• SR-01000597942
• A9035
• 1H-Imidazole-4-ethanamine, N-methyl-, dihydrochloride
• N alpha-Methylhistamine dihydrochloride
• 1H-Imidazole-5-ethanamine, N-methyl-, hydrochloride (1:2)
• SR-01000597942-1
• MFCD27960283
• CS-0020684
• 2-(1H-imidazol-4-yl)-N-methylethanamine dihydrochloride
• n-alpha-methylhistamine dihydrochloride
• EN300-1179907
• DTXSID90167838
• SCHEMBL614543
• Z1198150984
• N-Methylhistamine Dihydrochloride; 2-(1H-Imidazol-5-yl)-N-methylethanamine Dihydrochloride; 4-[2-(Methylamino)ethyl]-imidazole Dihydrochloride; N-Methyl-1H-imidazole-4-ethanamine Dihydrochloride;
• DTXCID1090329

• MDL： MFCD00134838
• Inchi： 1S/C6H11N3.2ClH/c1-7-3-2-6-4-8-5-9-6;;/h4-5,7H,2-3H2,1H3,(H,8,9);2*1H
• InChI Key： AYUQICXJAMPXPF-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)CCC1=CN=CN1

Computed Properties

• Exact Mass: 197.04889
• Monoisotopic Mass: 197.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 74.7
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Boiling Point: 362.6°C at 760 mmHg
• Flash Point: 173.1°C
• Solubility: H2O: >20mg/mL
• PSA: 40.71

N-a-Methylhistamine Dihydrochloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on N-a-Methylhistamine Dihydrochloride

Comprehensive Overview of N-α-Methylhistamine Dihydrochloride (CAS No. 16503-22-3): Properties, Applications, and Research Insights

N-α-Methylhistamine Dihydrochloride (CAS No. 16503-22-3) is a biologically active derivative of histamine, widely recognized for its role in pharmacological and biochemical research. This compound, often referred to as N-alpha-Methylhistamine 2HCl, has garnered significant attention due to its interactions with histamine receptors, particularly H3 and H4 subtypes. Researchers and pharmaceutical developers frequently explore its potential in modulating immune responses, neurotransmission, and inflammatory pathways.

The molecular structure of N-α-Methylhistamine Dihydrochloride includes a methyl group substitution at the alpha position of the histamine backbone, enhancing its stability and receptor-binding affinity. This modification makes it a valuable tool for studying histaminergic signaling and designing targeted therapies. With the growing interest in neurodegenerative diseases and autoimmune disorders, this compound has become a focal point in preclinical studies aiming to unravel its mechanistic effects.

In recent years, the demand for high-purity N-α-Methylhistamine Dihydrochloride has surged, driven by its applications in drug discovery and diagnostic assay development. Laboratories prioritize compounds with CAS No. 16503-22-3 for their reproducibility and consistency in experimental outcomes. Additionally, its dihydrochloride salt form ensures improved solubility, facilitating in vitro and in vivo studies.

One of the most searched questions related to N-α-Methylhistamine Dihydrochloride is its comparative efficacy against other histamine analogs. Studies suggest that its methylation confers unique pharmacokinetic properties, such as prolonged half-life and reduced metabolic degradation. These attributes are critical for developing sustained-release formulations and exploring its therapeutic potential in allergy management and cognitive enhancement.

The compound’s relevance extends to personalized medicine, where researchers investigate genetic variations in histamine receptor expression. By leveraging N-α-Methylhistamine Dihydrochloride, scientists aim to identify biomarkers for conditions like multiple sclerosis and irritable bowel syndrome (IBS). Such advancements align with the broader trend of precision healthcare, a topic dominating academic and industry discussions.

From a technical standpoint, N-α-Methylhistamine Dihydrochloride is synthesized under stringent conditions to ensure >98% purity, as verified by HPLC and mass spectrometry. Storage recommendations typically include desiccated environments at -20°C to maintain stability. These protocols are essential for researchers seeking reliable results in high-throughput screening and mechanistic studies.

Emerging trends also highlight the compound’s utility in immune-oncology. Preliminary data indicate that modulating histamine receptors with N-α-Methylhistamine Dihydrochloride may influence tumor microenvironment dynamics, offering a novel angle for cancer immunotherapy. This aligns with the increasing focus on combination therapies targeting both immune checkpoints and metabolic pathways.

In summary, N-α-Methylhistamine Dihydrochloride (CAS No. 16503-22-3) stands at the intersection of basic research and translational medicine. Its multifaceted applications—from neurology to oncology—underscore its importance in modern science. As the scientific community continues to explore its potential, this compound remains a cornerstone for innovation in biomedical research and therapeutic development.